Cas no 69441-81-2 (3-(3-hydroxypropyl)cyclohexan-1-one)

• Product Name: 3-(3-hydroxypropyl)cyclohexan-1-one
• CAS No: 69441-81-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1736755
• PubChem ID: 12201700
• Update Time: 2025-04-21

3-(3-hydroxypropyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)cyclohexan-1-one
• 3-(3-hydroxy-propyl)-cyclohexan-1-one
• CTK9A1413
• 3-(3-hydroxypropyl)cyclohexanone
• 3-(3-hydroxy-n-propyl)cyclohexanone
• I14-21568
• 69441-81-2
• AKOS006324779
• DTXSID90480251

• Inchi： 1S/C9H16O2/c10-6-2-4-8-3-1-5-9(11)7-8/h8,10H,1-7H2
• InChI Key： PEWQRKWSEQMBKG-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CCCO)C1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų